4-butyl-5-(1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-butyl-3-(1,3,6-trimethylpyrazolo[3,4-b]pyridin-4-yl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C15H20N6S/c1-5-6-7-21-13(17-18-15(21)22)11-8-9(2)16-14-12(11)10(3)19-20(14)4/h8H,5-7H2,1-4H3,(H,18,22)
• InChI Key: SJZGDDNVSQWUHC-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=NNC1=S)C2=C3C(=NN(C3=NC(=C2)C)C)C
• Molecular Formula: C15H20N6S
• Molecular Weight: 316.4 g/mol
• CAS No.: 937598-22-6

Description

The compound “4-butyl-5-(1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)-4H-1,2,4-triazole-3-thiol” is a derivative of 1H-pyrazolo[3,4-b]pyridine. The 1H-pyrazolo[3,4-b]pyridine derivatives have been extensively studied due to their synthetic strategies and approaches.

Synthesis Analysis

The synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives, including the compound , has been systematized according to the method to assemble the pyrazolopyridine system. A comprehensive review covering data from 2017 to 2021 provides detailed information on these synthetic strategies. In a study, 38 pyrazolo[3,4-b]pyridine derivatives were synthesized based on scaffold hopping and computer-aided drug design.

Chemical Reactions Analysis

The chemical reactions involving 1H-pyrazolo[3,4-b]pyridine derivatives are diverse and depend on the specific conditions and reagents used. The synthesis of these compounds often involves complex reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” can be determined using various analytical techniques. For example, NMR spectroscopy can provide information about the chemical shifts of the compound’s protons and carbons.

Mechanism of Action

The mechanism of action of 1H-pyrazolo[3,4-b]pyridine derivatives can vary depending on their specific chemical structure. For instance, some derivatives have been found to inhibit Tropomyosin receptor kinases (TRKs), which are associated with the proliferation and differentiation of cells.

Future Directions

The future directions for research on 1H-pyrazolo[3,4-b]pyridine derivatives, including “4-butyl-5-(1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)-4H-1,2,4-triazole-3-thiol”, could involve further exploration of their synthesis, properties, and potential applications. For instance, their potential as TRK inhibitors could be further explored.